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Compound of Interest

Compound Name: Diethyl dodecanedioate

Cat. No.: B016437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Diethyl dodecanedioate (CAS No. 10471-28-0) is a long-chain aliphatic diester utilized in the

synthesis of polymers and as a plasticizer.[1][2] Its solubility characteristics are critical for its

application in reaction chemistry, formulation science, and material engineering. This technical

guide provides a comprehensive overview of the known solubility properties of diethyl
dodecanedioate, addresses the current gap in quantitative data, and furnishes a detailed

experimental protocol for its determination.

While qualitative assessments indicate that diethyl dodecanedioate is soluble in organic

solvents, a thorough review of scientific literature and chemical databases reveals a notable

absence of specific quantitative solubility data (e.g., mole fraction, g/100 mL) at various

temperatures.[2][3] Chemical supplier information confirms its general solubility in solvents

such as chloroform and methanol.[3][4] Given this gap, this guide focuses on the foundational

principles of its solubility and provides researchers with a robust methodology to generate the

necessary data in their own laboratories.

Physicochemical Properties of Diethyl
Dodecanedioate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b016437?utm_src=pdf-interest
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.researchgate.net/figure/Mole-fraction-solubility-of-TEDA-x-in-different-solvents-9-methanol-B-ethanol-2_fig2_269938725
https://cymitquimica.com/cas/10471-28-0/
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://cymitquimica.com/cas/10471-28-0/
https://m.chemicalbook.com/ProductChemicalPropertiesCB8120687_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8120687_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8120687.htm
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 10471-28-0 [5]

Molecular Formula C₁₆H₃₀O₄ [5]

Molecular Weight 286.41 g/mol [5]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

Physical State (20°C) Liquid

Boiling Point 192-193 °C @ 14 mm Hg [3]

Density 0.951 g/mL at 25 °C [3]

Qualitative Solubility Profile
Diethyl dodecanedioate is characterized as a hydrophobic molecule with a long, nonpolar

twelve-carbon backbone flanked by two polar ester groups.[2] This structure dictates its

solubility behavior according to the principle of "like dissolves like."

Organic Solvents: It is readily soluble in organic solvents.[2] Specific examples from

chemical databases include:

Chloroform[3][4]

Methanol[3][4]

Aqueous Solvents: Due to its hydrophobic nature, it has limited solubility in water.[2]

Experimental Protocol for Solubility Determination:
Static Gravimetric Method
The following is a detailed, generalized protocol for the experimental determination of diethyl
dodecanedioate solubility in an organic solvent. This method is adapted from standard

laboratory techniques for solid-liquid and liquid-liquid equilibrium studies.
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Objective: To determine the concentration of diethyl dodecanedioate in a saturated solution of

a given organic solvent at a constant temperature.

Apparatus:

Jacketed glass equilibrium vessel

Thermostatic circulator (water bath)

Magnetic stirrer and stir bar

Calibrated digital thermometer

Analytical balance (readable to ±0.1 mg)

Syringe with a filter attachment (e.g., 0.45 µm PTFE)

Pre-weighed vials for sample collection

Drying oven or vacuum oven

Procedure:

System Setup: Place a known mass of the chosen organic solvent into the jacketed glass

vessel. Connect the vessel to the thermostatic circulator set to the desired experimental

temperature.

Preparation of Saturated Solution: Add an excess of diethyl dodecanedioate to the solvent.

The presence of a separate, undissolved phase of diethyl dodecanedioate is necessary to

ensure saturation.

Equilibration: Stir the mixture vigorously using the magnetic stirrer to facilitate dissolution and

achieve equilibrium. Allow the system to equilibrate for a minimum of 6-8 hours at a constant,

monitored temperature.

Phase Separation: Stop the stirring and allow the mixture to settle for at least 2 hours,

permitting the undissolved solute to separate from the clear, saturated solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sampling: Carefully withdraw a sample of the clear supernatant (the saturated solution)

using a syringe pre-heated to the experimental temperature to prevent precipitation.

Immediately pass the sample through the filter into a pre-weighed, airtight vial.

Mass Determination: Accurately weigh the vial containing the saturated solution to determine

the total mass of the sample.

Solvent Evaporation: Place the uncapped vial in a drying oven set to a temperature sufficient

to evaporate the solvent without degrading the diethyl dodecanedioate (e.g., 60-80°C). A

vacuum oven is preferred to facilitate evaporation at lower temperatures.

Final Mass Measurement: Continue drying until the vial reaches a constant mass. Cool the

vial in a desiccator before each weighing to prevent moisture absorption. The final mass is

that of the dissolved diethyl dodecanedioate.

Calculation:

Mass of Solvent = (Total Mass of Sample) - (Mass of Dissolved Diethyl Dodecanedioate)

Solubility ( g/100 g solvent) = [(Mass of Dissolved Diethyl Dodecanedioate) / (Mass of

Solvent)] x 100

This procedure should be repeated at various temperatures to generate a complete solubility

curve.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the static gravimetric method for

determining solubility.
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Caption: Workflow for the Static Gravimetric Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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